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Compound of Interest

Compound Name: RU5135

CAS No.: 83220-72-8

Cat. No.: B3430402

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: RU5135 is a potent neuroactive steroid and a convulsant agent intended for

research use only. A specific Material Safety Data Sheet (MSDS) for RU5135 is not readily

available. The following safety precautions, application notes, and protocols are based on

general best practices for handling hazardous research chemicals and convulsant agents. It is

imperative that all laboratory personnel conduct a thorough risk assessment and consult with

their institution's Environmental Health and Safety (EHS) department before handling this

compound.

Introduction
RU5135 is a novel amidine steroid that acts as a potent and competitive antagonist of the

gamma-aminobutyric acid type A (GABA-A) receptor.[1][2][3] GABA is the primary inhibitory

neurotransmitter in the central nervous system (CNS), and its signaling plays a crucial role in

regulating neuronal excitability.[4][5][6] By blocking the action of GABA at the GABA-A receptor,

RU5135 reduces inhibitory neurotransmission, leading to increased neuronal excitability and

convulsant effects.[5] This property makes RU5135 a valuable tool for studying the

mechanisms of epilepsy, neuronal hyperexcitability, and the role of GABAergic signaling in

various physiological and pathological processes.
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Chemical and Physical Properties
While a comprehensive datasheet for RU5135 is not publicly available, some of its properties

have been reported in the scientific literature.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Safety Precautions
Due to its potent convulsant activity, RU5135 must be handled with extreme caution. The

following are general safety guidelines and are not a substitute for a formal risk assessment.

Hazard Identification
Primary Hazard: Potent convulsant. Inhalation, ingestion, or skin absorption may cause

seizures, convulsions, and other adverse neurological effects.

Other Potential Hazards: May cause skin, eye, and respiratory tract irritation. The

toxicological properties have not been fully investigated.

Personal Protective Equipment (PPE)
A comprehensive list of recommended PPE is provided in the table below.
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Handling and Storage
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Experimental Protocols
The following are generalized protocols for in vitro and in vivo experiments using RU5135.

These should be adapted based on the specific experimental design and institutional

guidelines.

In Vitro Electrophysiology (Patch-Clamp Recording)
Objective: To study the effect of RU5135 on GABA-A receptor-mediated currents in cultured

neurons or brain slices.

Materials:

RU5135 stock solution (e.g., 10 mM in DMSO)

Cultured neurons or acute brain slices

Artificial cerebrospinal fluid (aCSF)

Patch-clamp rig with appropriate amplifiers and data acquisition system

GABA solution

Procedure:

Prepare aCSF and perfuse the recording chamber containing the cells or brain slice.
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Establish a stable whole-cell patch-clamp recording from a neuron.

Obtain a baseline recording of GABA-evoked currents by puffing a known concentration of

GABA onto the cell.

Prepare the desired concentration of RU5135 in aCSF from the stock solution. Note: The

final DMSO concentration should be kept low (e.g., <0.1%) to avoid solvent effects.

Perfuse the cells with the RU5135-containing aCSF for a defined period.

During or after RU5135 application, re-apply the same GABA puff.

Observe the change in the GABA-evoked current. An inhibition of the current indicates an

antagonistic effect of RU5135.

Wash out RU5135 with fresh aCSF and observe for any recovery of the GABA response.

In Vivo Seizure Induction in Rodents
Objective: To induce and study seizure activity in a rodent model using RU5135.

WARNING: This experiment involves the induction of seizures in live animals and must be

conducted in strict accordance with an institutionally approved animal care and use protocol.

Materials:

RU5135 solution for injection (e.g., dissolved in a vehicle such as saline with a small amount

of DMSO and/or Cremophor EL)

Rodents (e.g., mice or rats)

Behavioral observation arena

Video recording equipment

(Optional) EEG recording setup

Procedure:
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Prepare the RU5135 injection solution at the desired concentration.

Administer RU5135 to the animal via the desired route (e.g., intraperitoneal, intravenous, or

intracerebroventricular injection).

Immediately place the animal in the observation arena and begin video recording.

Observe and score the animal's behavior for seizure activity using a standardized scale (e.g.,

the Racine scale).

If using EEG, record the brain's electrical activity throughout the experiment.

Monitor the animal closely for the duration of the experiment and provide appropriate post-

procedural care as per the approved protocol.

Signaling Pathway
The following diagram illustrates the mechanism of action of RU5135 at the GABA-A receptor.
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Caption: Mechanism of RU5135 at the GABA-A receptor.

Experimental Workflow
The following diagram outlines a general workflow for investigating the effects of RU5135.
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Caption: General experimental workflow for RU5135 research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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